Cas no 20033-12-9 (Benzene,1-(1,1-dimethylethyl)-3-(1-methylethyl)-)

Benzene,1-(1,1-dimethylethyl)-3-(1-methylethyl)- structure
20033-12-9 structure
Product Name:Benzene,1-(1,1-dimethylethyl)-3-(1-methylethyl)-
CAS No:20033-12-9
MF:C13H20
MW:176.297904014587
CID:240665
PubChem ID:61383
Update Time:2025-04-19

Benzene,1-(1,1-dimethylethyl)-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(1,1-dimethylethyl)-3-(1-methylethyl)-
    • 1-tert-butyl-3-isopropyl-benzene
    • 1-Isopropyl-3-tert-butylbenzene
    • 1-tert-Butyl-3-isopropylbenzene
    • m-tert-butylcumene
    • NS00113809
    • 20033-12-9
    • 1-isopropyl-3-t-butylbenzene
    • 1-tert-Butyl-3-isopropylbenzene #
    • 1-Isoproyl-3-tert-butylbenzene
    • OWOLIQXOOMFSJE-UHFFFAOYSA-N
    • Inchi: 1S/C13H20/c1-10(2)11-7-6-8-12(9-11)13(3,4)5/h6-10H,1-5H3
    • InChI Key: OWOLIQXOOMFSJE-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C)C1C=CC=C(C=1)C(C)C

Computed Properties

  • Exact Mass: 176.1566
  • Monoisotopic Mass: 176.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.855
  • Boiling Point: 210.3°C at 760 mmHg
  • Flash Point: 76.4°C
  • Refractive Index: 1.482
  • PSA: 0
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